![molecular formula C18H18N2O2S B4133705 N-(2,6-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide](/img/structure/B4133705.png)
N-(2,6-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
Overview
Description
N-(2,6-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, also known as DIBMA, is a chemical compound that has been the subject of scientific research in recent years. DIBMA is a member of the benzothiazinone family of compounds and has been found to exhibit a range of interesting biochemical and physiological effects. In We will also list as many future directions for DIBMA research as possible.
Mechanism of Action
The mechanism of action of N-(2,6-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is not fully understood, but it is thought to involve the inhibition of key enzymes and pathways in bacterial and cancer cells. In bacterial cells, this compound has been found to inhibit the activity of DprE1, an enzyme involved in the biosynthesis of the cell wall. In cancer cells, this compound has been found to inhibit the activity of the proteasome, a complex involved in the degradation of proteins.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its activity against bacterial and fungal pathogens, this compound has been found to exhibit anti-inflammatory activity, with studies showing that it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to exhibit neuroprotective activity, with studies showing that it protects against oxidative stress-induced neuronal damage.
Advantages and Limitations for Lab Experiments
N-(2,6-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It exhibits activity against a range of bacterial and fungal pathogens, making it a useful tool for studying the mechanisms of bacterial and fungal infections. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and it may exhibit off-target effects that could complicate data interpretation.
Future Directions
There are several future directions for N-(2,6-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide research. One area of interest is the development of this compound derivatives with improved activity against bacterial and fungal pathogens. Another area of interest is the development of this compound derivatives with improved selectivity for cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects. Finally, the development of this compound as a therapeutic agent for the treatment of tuberculosis and other infectious diseases is an area of ongoing research.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has been the subject of scientific research due to its potential as a therapeutic agent. It has been found to exhibit activity against a range of bacterial and fungal pathogens, including Mycobacterium tuberculosis, the causative agent of tuberculosis. This compound has also been found to exhibit activity against cancer cells, with studies showing that it induces apoptosis in cancer cells by inhibiting the activity of the proteasome.
Properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-11-6-5-7-12(2)17(11)20-16(21)10-15-18(22)19-13-8-3-4-9-14(13)23-15/h3-9,15H,10H2,1-2H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNRWVFDBCGSWNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2C(=O)NC3=CC=CC=C3S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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